2-azido-1-(4-fluorophenyl)ethan-1-one
Description
Synthesis Analysis
The synthesis of 2-Azido-1-(4-fluorophenyl)ethan-1-one involves dissolving 1-(4-Fluorophenyl)ethanone (7.239 mmol, 1.0 equiv.) in acetonitrile (18 ml) in a round bottom flask. To the stirred mixture, p-toluenesulphonic acid (10.858 mmol, 1.5 equiv.) and N-bromosuccinimide (10.134 mmol, 1.4 equiv.) are added, and the solution is heated to reflux for 1 to 1.5 h until completion of the reaction .Molecular Structure Analysis
The crystal structure of 2-Azido-1-(4-fluorophenyl)ethan-1-one is stabilized by C-H⋯O hydrogen bonds, which link the molecules into chains running parallel to the a axis .Physical And Chemical Properties Analysis
The molecular formula of 2-Azido-1-(4-fluorophenyl)ethan-1-one is C8H6FN3O. The average mass is 179.151 Da and the monoisotopic mass is 179.049484 Da .Scientific Research Applications
Chemical Synthesis and Intermediates
2-azido-1-(4-fluorophenyl)ethan-1-one serves as an intermediate in the synthesis of other compounds. Researchers use it to create more complex molecules, such as triazoles and other heterocyclic structures. These derivatives often possess unique biological activities, making them valuable for drug development and materials science .
Materials Science and Surface Modification
The azide functionality allows for surface modification of materials. Scientists use it to functionalize nanoparticles, polymers, and surfaces. For instance, they can attach azide-modified ligands to gold nanoparticles, enabling targeted drug delivery or enhancing catalytic properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-1-(4-fluorophenyl)ethan-1-one involves the conversion of 4-fluorophenylacetic acid to 4-fluorophenylacetyl chloride, which is then reacted with sodium azide to form 2-azido-1-(4-fluorophenyl)ethan-1-one.", "Starting Materials": [ "4-fluorophenylacetic acid", "Thionyl chloride", "Sodium azide", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Conversion of 4-fluorophenylacetic acid to 4-fluorophenylacetyl chloride", "4-fluorophenylacetic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 4-fluorophenylacetyl chloride.", "Step 2: Reaction of 4-fluorophenylacetyl chloride with sodium azide", "4-fluorophenylacetyl chloride is dissolved in anhydrous ethanol and reacted with sodium azide in the presence of a catalyst such as copper(I) iodide or copper(II) sulfate to form 2-azido-1-(4-fluorophenyl)ethan-1-one.", "Step 3: Purification of 2-azido-1-(4-fluorophenyl)ethan-1-one", "The crude product is purified by recrystallization from a suitable solvent such as ethanol or ethyl acetate, and the purity is confirmed by NMR spectroscopy and melting point analysis." ] } | |
CAS RN |
118887-70-0 |
Molecular Formula |
C8H6FN3O |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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